3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline

• IUPAC Name: 3-methyl-N-[(1-methylbenzimidazol-2-yl)methyl]aniline
• InChI: InChI=1S/C16H17N3/c1-12-6-5-7-13(10-12)17-11-16-18-14-8-3-4-9-15(14)19(16)2/h3-10,17H,11H2,1-2H3
• InChI Key: YBRFBWIXMFNIFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NCC2=NC3=CC=CC=C3N2C
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol

Description

3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline, also known as MB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to possess a range of biochemical and physiological effects that make it a promising candidate for use in various laboratory experiments.

Mechanism of Action

The mechanism of action of 3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline is not fully understood, but it is thought to involve the inhibition of various enzymes and proteins through a process known as competitive inhibition. 3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline has been found to bind to the active site of enzymes and proteins, preventing their normal function and leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline has been found to have a range of biochemical and physiological effects, including the inhibition of various enzymes and proteins, the disruption of cellular signaling pathways, and the induction of apoptosis (programmed cell death) in certain types of cancer cells. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline in laboratory experiments is its ability to selectively inhibit specific enzymes and proteins, making it a valuable tool for studying the mechanisms of action of these molecules. However, its use is limited by its potential toxicity and the need for careful handling and disposal.

Future Directions

There are a number of potential future directions for research on 3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline, including the development of more effective synthesis methods, the identification of new targets for its inhibitory activity, and the exploration of its potential applications in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanisms of action of 3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline and its potential side effects.

Synthesis Methods

The synthesis of 3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline involves the reaction of 2-methylbenzimidazole with N-methyl-3-nitroaniline in the presence of a reducing agent such as iron powder or tin(II) chloride. The resulting product is then treated with hydrochloric acid to yield 3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline as a solid precipitate.

Scientific Research Applications

3-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]aniline has been used in a variety of scientific research applications, including studies on the mechanisms of action of various enzymes and proteins. It has been found to be particularly useful in studies of the human immunodeficiency virus (HIV), as it has been shown to inhibit the activity of the viral protease enzyme.